Acetanilides
Acetanilides are a class of organic compounds derived from acetanilide, which is formed by the condensation of aniline and acetic acid. These compounds exhibit a wide range of physical properties due to their diverse structural configurations. Acetanilides find applications in various fields such as pharmaceuticals, dyes, and agrochemicals. In the pharmaceutical industry, certain acetanilides are used as analgesics and antipyretic agents owing to their ability to relieve pain and reduce fever. Additionally, some of these compounds possess antimicrobial properties, making them useful in the development of topical treatments for skin infections. In dyes manufacturing, acetanilide derivatives serve as intermediates or colorants due to their vivid hues. Lastly, in agriculture, specific acetanilides act as herbicides by inhibiting the growth of certain weeds through targeted mechanisms. Overall, these versatile compounds play crucial roles across multiple industries due to their diverse functionalities and chemical properties.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Acetamide, N-[2-(chloromethyl)-6-(trifluoromethyl)phenyl]- | 88301-82-0 | C10H9ClF3NO |
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Acetamide, N-[2-fluoro-4-(trifluoromethyl)phenyl]- | 88288-14-6 | C9H7F4NO |
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Acetamide,N-ethyl-N-(4-fluorophenyl)- | 388078-36-2 | C10H12FNO |
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4-Acetamido-3-ethylbenzonitrile | 34921-76-1 | C11H12N2O |
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4-Acetylamino-2-chlorophenol | 3964-54-3 | C8H8ClNO2 |
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Acetamide,N-acetyl-N-(2-methylphenyl)- | 3026-99-1 | C11H13NO2 |
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4’-Nitro-3’-(trifluoromethyl)acetanilide | 393-12-4 | C9H7F3N2O3 |
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Acetamide,N-(5-cyano-2-methoxyphenyl)- | 857554-01-9 | C10H10N2O2 |
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N-4-(2-cyanoethyl)phenylacetamide | 857624-43-2 | C11H12N2O |
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Acetamide, N-(2-iodophenyl)-N-methyl- | 90585-26-5 | C9H10INO |
Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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